Cas no 1805928-42-0 (3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine
• CAS No: 1805928-42-0
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4864142
• Update Time: 2025-11-04

3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c1-3-6(8)4(7(9)10)2-5(11-3)12(13)14/h2,7H,1H3
• InChI Key： QCARWPWUUKLBEL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine

Comprehensive Overview of 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine (CAS No. 1805928-42-0)

3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine (CAS No. 1805928-42-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique molecular structure featuring a bromine atom, a difluoromethyl group, and a nitro substituent, serves as a versatile intermediate in the synthesis of advanced pharmaceuticals and functional materials. Its pyridine core, combined with these strategically placed functional groups, makes it a valuable building block for researchers aiming to develop novel compounds with enhanced biological or physicochemical properties.

In recent years, the demand for fluorinated pyridine derivatives like 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine has surged due to their pivotal role in drug discovery. Fluorination, particularly the incorporation of difluoromethyl groups, is a widely adopted strategy to improve the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s nitro and bromo substituents further enhance its reactivity, enabling diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and reductions. Such versatility aligns with the growing trend of fragment-based drug design and high-throughput screening, where modular intermediates are essential for rapid library generation.

Beyond pharmaceuticals, 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine finds applications in agrochemical research. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of fluorine atoms often augments their efficacy and environmental persistence. Researchers are particularly interested in how the difluoromethyl group influences the compound’s interaction with biological targets, a topic frequently explored in structure-activity relationship (SAR) studies. This aligns with the broader industry focus on sustainable pest control and green chemistry, as scientists seek to balance potency with ecological safety.

The synthesis and handling of 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine require expertise in organofluorine chemistry, a field that has seen remarkable advancements in recent years. Modern techniques such as flow chemistry and catalyzed fluorination have streamlined the production of such compounds, addressing challenges like regioselectivity and yield optimization. These innovations resonate with the broader scientific community’s emphasis on process intensification and cost-effective manufacturing, which are critical for scaling up laboratory discoveries to industrial applications.

From a material science perspective, the nitropyridine moiety in this compound offers intriguing possibilities for designing photoactive materials and electronic components. The nitro group’s electron-withdrawing properties, combined with the bromine atom’s potential for further functionalization, make this compound a candidate for developing organic semiconductors or nonlinear optical materials. Such applications are highly relevant in the context of renewable energy technologies and optoelectronics, where researchers are constantly seeking new materials with tailored properties.

In summary, 3-Bromo-4-(difluoromethyl)-2-methyl-6-nitropyridine (CAS No. 1805928-42-0) exemplifies the intersection of multidisciplinary chemistry and innovation. Its structural features and reactivity profile make it a cornerstone in cutting-edge research, addressing pressing challenges in drug development, agrochemical design, and advanced materials. As scientific inquiry continues to evolve, compounds like this will undoubtedly play a central role in shaping the future of applied chemistry and technology.